Cas no 1261913-59-0 (2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic Acid)

2-Chloro-4-(4-chloro-2-methoxyphenyl)benzoic acid is a substituted benzoic acid derivative featuring chloro and methoxy functional groups on its aromatic rings. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in pharmaceutical and agrochemical applications. The presence of electron-withdrawing (chloro) and electron-donating (methoxy) substituents enhances its reactivity in electrophilic and nucleophilic transformations. Its structural complexity allows for selective functionalization, making it valuable in the synthesis of bioactive molecules. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in cross-coupling and condensation reactions. Its well-defined crystalline structure ensures consistent purity and stability under standard storage conditions.

2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic Acid structure

1261913-59-0 structure

Product Name:2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic Acid

CAS No:1261913-59-0

MF:C₁₄H₁₀Cl₂O₃

MW:297.133402347565

MDL:MFCD18321687

CID:1219308

PubChem ID:53227553

Update Time:2025-06-08

2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic Acid
- MFCD18321687
- DTXSID30691086
- 1261913-59-0
- 2-Chloro-4-(4-chloro-2-methoxyphenyl)benzoic acid, 95%
- 3,4'-Dichloro-2'-methoxy[1,1'-biphenyl]-4-carboxylic acid
- MDL： MFCD18321687
- Inchi： 1S/C14H10Cl2O3/c1-19-13-7-9(15)3-5-10(13)8-2-4-11(14(17)18)12(16)6-8/h2-7H,1H3,(H,17,18)
- InChI Key： KNGVYZZYMOQRRE-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1OC)Cl

Computed Properties

Exact Mass: 296.0006996g/mol
Monoisotopic Mass: 296.0006996g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 46.5Å²

2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328922-5 g	2-Chloro-4-(4-chloro-2-methoxyphenyl)benzoic acid, 95%; .	1261913-59-0	95%	5g	€1159.00	2023-04-26
abcr	AB328922-5g	2-Chloro-4-(4-chloro-2-methoxyphenyl)benzoic acid, 95%; .	1261913-59-0	95%	5g	€1159.00	2025-04-21

2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic Acid Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on 2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic Acid

2-Chloro-4-(4-Chloro-2-Methoxyphenyl)Benzoic Acid

2-Chloro-4-(4-chloro-2-methoxyphenyl)benzoic acid (CAS No: 1261913-59-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structural features, which include a benzoic acid moiety substituted with chlorine and methoxy groups at specific positions. The presence of these substituents imparts distinct chemical and biological properties, making it a valuable molecule for research and development.

The molecular structure of 2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic acid is composed of a benzene ring fused with a carboxylic acid group at the 1-position. At the 2-position of this benzoic acid ring, there is a chlorine atom, while the 4-position bears a substituted phenyl group. This phenyl group itself is substituted with a chlorine atom at the para position and a methoxy group at the ortho position relative to the point of attachment to the benzoic acid ring.

Recent studies have highlighted the potential of 2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic acid in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Researchers have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate signaling pathways associated with cancer cell proliferation and apoptosis has been extensively investigated.

In terms of synthesis, 2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic acid can be prepared through various routes, including Friedel-Crafts acylation and Suzuki coupling reactions. These methods allow for precise control over the substitution pattern, ensuring high purity and consistency in the final product. The synthesis process also involves rigorous purification steps to remove any residual reagents or byproducts, ensuring that the compound meets stringent quality standards.

The physical properties of 2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic acid include a melting point of approximately 310°C and a solubility profile that makes it suitable for both aqueous and organic solvents. These characteristics are crucial for its application in pharmaceutical formulations, where bioavailability and stability are key considerations.

Beyond its pharmacological applications, 2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic acid has shown promise in agrochemical research. Studies have indicated that this compound possesses potent antifungal activity against various plant pathogens, making it a potential candidate for developing new-generation fungicides. Its ability to inhibit fungal growth without adversely affecting plant cells underscores its potential as an eco-friendly agricultural solution.

In conclusion, 2-chloro-4-(4-chloro-2-methoxyphenyl)benzoic acid (CAS No: 1261913-59-0) is a versatile compound with multifaceted applications across diverse scientific domains. Its unique structure, coupled with recent advancements in its pharmacological and agrochemical profiles, positions it as a valuable asset in modern research and development efforts.